![molecular formula C13H14N2O4S B5157202 ethyl {[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]thio}acetate](/img/structure/B5157202.png)
ethyl {[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]thio}acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl {[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]thio}acetate, also known as EPOA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is a thioester derivative of 1,3,4-oxadiazole, which has been shown to possess a variety of biological and pharmacological properties.
Scientific Research Applications
Ethyl {[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]thio}acetate has been shown to exhibit a variety of biological and pharmacological properties, making it a promising candidate for various research applications. For example, ethyl {[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]thio}acetate has been studied for its potential anticancer properties, as it has been shown to inhibit the growth of cancer cells in vitro. ethyl {[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]thio}acetate has also been studied for its potential use as a fluorescent probe for the detection of thiols in biological samples.
Mechanism of Action
The mechanism of action of ethyl {[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]thio}acetate is not well understood, but it is believed to involve the inhibition of certain enzymes and/or the modulation of certain signaling pathways. For example, ethyl {[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]thio}acetate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation and cancer. ethyl {[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]thio}acetate has also been shown to modulate the activity of the mitogen-activated protein kinase (MAPK) signaling pathway, which is involved in cell proliferation, differentiation, and survival.
Biochemical and Physiological Effects:
ethyl {[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]thio}acetate has been shown to exhibit a variety of biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer properties. For example, ethyl {[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]thio}acetate has been shown to inhibit the production of pro-inflammatory cytokines and reactive oxygen species (ROS) in vitro. ethyl {[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]thio}acetate has also been shown to induce apoptosis (programmed cell death) in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl {[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]thio}acetate in lab experiments is its relatively simple synthesis method. Additionally, ethyl {[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]thio}acetate has been shown to exhibit a variety of biological and pharmacological properties, making it a versatile compound for various research applications. However, one limitation of using ethyl {[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]thio}acetate in lab experiments is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several future directions for research on ethyl {[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]thio}acetate. For example, further studies are needed to elucidate the exact mechanism of action of ethyl {[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]thio}acetate and to identify its molecular targets. Additionally, studies are needed to investigate the potential use of ethyl {[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]thio}acetate as a therapeutic agent for various diseases, such as cancer and inflammation. Finally, further research is needed to optimize the synthesis method of ethyl {[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]thio}acetate and to develop new derivatives with improved properties.
Synthesis Methods
The synthesis of ethyl {[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]thio}acetate involves a multi-step process that includes the reaction of 1,3,4-oxadiazole with chloroacetyl chloride to form 5-chloromethyl-1,3,4-oxadiazole. The latter is then reacted with sodium phenoxide to form 5-(phenoxymethyl)-1,3,4-oxadiazole. Finally, the thioesterification of 5-(phenoxymethyl)-1,3,4-oxadiazole with ethyl mercaptoacetate yields ethyl {[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]thio}acetate.
properties
IUPAC Name |
ethyl 2-[[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O4S/c1-2-17-12(16)9-20-13-15-14-11(19-13)8-18-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNPUWGXCWBUOIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CSC1=NN=C(O1)COC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-[[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.